Cas no 1016860-90-4 (3-Pyridinecarboximidamide, 6-phenoxy-)

• Product Name: 3-Pyridinecarboximidamide, 6-phenoxy-
• CAS No: 1016860-90-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 5214657
• Update Time: 2026-03-06

3-Pyridinecarboximidamide, 6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide, 6-phenoxy-

• Inchi： 1S/C12H11N3O/c13-12(14)9-6-7-11(15-8-9)16-10-4-2-1-3-5-10/h1-8H,(H3,13,14)
• InChI Key： FRQUFNFNSKQKQH-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=CC=CC=C2)=CC=C1C(N)=N

Additional information on 3-Pyridinecarboximidamide, 6-phenoxy-

Exploring the Potential of 3-Pyridinecarboximidamide, 6-phenoxy- (CAS No. 1016860-90-4) in Modern Chemistry

The compound 3-Pyridinecarboximidamide, 6-phenoxy- (CAS No. 1016860-90-4) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This article delves into its properties, applications, and the latest advancements surrounding this compound, while also addressing common queries and trends in the scientific community.

Chemically, 3-Pyridinecarboximidamide, 6-phenoxy- belongs to the class of pyridine derivatives, which are known for their versatility in medicinal chemistry. The presence of the phenoxy group at the 6-position and the carboximidamide moiety at the 3-position of the pyridine ring imparts unique reactivity and potential biological activity. Researchers have been particularly interested in its role as a building block for more complex molecules, especially in drug discovery and material science.

One of the most searched questions related to 3-Pyridinecarboximidamide, 6-phenoxy- is its synthesis and purification methods. The compound can be synthesized through multi-step organic reactions, often involving condensation and substitution reactions. High-performance liquid chromatography (HPLC) is commonly employed for its purification, ensuring high purity for research applications. The growing demand for high-purity pyridine derivatives in the pharmaceutical industry has further fueled interest in this compound.

In terms of applications, 3-Pyridinecarboximidamide, 6-phenoxy- has shown promise in the development of novel therapeutic agents. Its structural features make it a candidate for targeting specific enzymes or receptors, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have explored its potential as a precursor for kinase inhibitors, which are crucial in cancer research. This aligns with the current trend of personalized medicine and targeted drug delivery systems, topics that dominate scientific discussions today.

The compound's physicochemical properties, such as solubility, stability, and melting point, are also frequently queried by researchers. 3-Pyridinecarboximidamide, 6-phenoxy- exhibits moderate solubility in polar organic solvents, which is advantageous for formulation development. Its stability under various pH conditions makes it suitable for further derivatization, a key requirement in medicinal chemistry.

Another trending topic in the context of pyridine-based compounds is their role in green chemistry and sustainable synthesis. Researchers are increasingly focusing on eco-friendly methods to produce such molecules, minimizing waste and energy consumption. 3-Pyridinecarboximidamide, 6-phenoxy- can be synthesized using catalytic processes that reduce the need for hazardous reagents, aligning with the global push toward sustainable pharmaceutical manufacturing.

Market dynamics for 3-Pyridinecarboximidamide, 6-phenoxy- reflect its growing importance. The compound is primarily supplied by specialized chemical manufacturers catering to the research and development sectors. With the rise of contract research organizations (CROs) and drug discovery outsourcing, the demand for such niche chemicals is expected to increase. Pricing and availability are often discussed in forums, highlighting the need for reliable suppliers.

From a safety perspective, 3-Pyridinecarboximidamide, 6-phenoxy- is generally handled under standard laboratory conditions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) is recommended during handling. This aspect is crucial for laboratories adhering to Good Laboratory Practices (GLP) and Occupational Safety and Health Administration (OSHA) guidelines.

In conclusion, 3-Pyridinecarboximidamide, 6-phenoxy- (CAS No. 1016860-90-4) represents a versatile and valuable compound in modern chemistry. Its applications span drug discovery, material science, and sustainable synthesis, making it a subject of ongoing research. By addressing common queries and aligning with current trends like green chemistry and targeted therapies, this article aims to provide a comprehensive yet accessible overview of this intriguing molecule.